2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide

• IUPAC Name: 2-(3,4,4-trifluorobut-3-enylsulfanyl)pyridine-3-carbohydrazide
• InChI: InChI=1S/C10H10F3N3OS/c11-7(8(12)13)3-5-18-10-6(9(17)16-14)2-1-4-15-10/h1-2,4H,3,5,14H2,(H,16,17)
• InChI Key: WIKPOCQIYBVIRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)SCCC(=C(F)F)F)C(=O)NN
• Molecular Formula: C10H10F3N3OS
• Molecular Weight: 277.27 g/mol

Description

2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide (TFBNH) is an organosulfur compound containing a trifluorobutenyl group attached to a sulfanyl group. It is a derivative of nicotinohydrazide, a compound that is a major source of vitamin B3 (niacin) in the body. TFBNH has been studied extensively in recent years due to its potential applications in the field of medicine.

Scientific Research Applications

Insecticide Chemistry and Efficacy

• Sulfoximine Insecticides : Compounds like sulfoxaflor, structurally related to 2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide, represent a new class of insecticides. Sulfoxaflor is effective against a range of sap-feeding insects and functions distinctly from other insecticides targeting nicotinic acetylcholine receptors (Sparks et al., 2013).

Pharmacological Applications

• Anticancer Activity : Novel derivatives such as 4-Chloro-1,3-Benzoxazole derivatives exhibit promising anticancer activities. These compounds were synthesized from 2-[(4-chloro-1,3-benzoxazol-2-yl)sulfanyl] acetohydrazide and showed significant cell viability in antimicrobial and antioxidant activities (Fathima et al., 2022).

Synthesis and Biological Evaluation

• Synthesis of Novel Derivatives : A range of derivatives, such as 2-Mercapto Benzimidazole derivatives, were synthesized and evaluated for their biological activities including antimicrobial, antifungal, antioxidant, and anticancer activities. These derivatives showed varying degrees of efficacy in different biological assays (Nevade et al., 2013).
• Antimicrobial and Antifungal Applications : Various pyrazole derivatives synthesized from compounds structurally similar to 2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide exhibited moderate to potent antimicrobial activity against a range of bacterial and fungal strains (Sharshira & Hamada, 2012).

Molecular Imaging and Detection

• Hydrogen Sulfide Detection : Chemical probes developed for molecular imaging and detection of hydrogen sulfide in biological systems exploit the chemical properties of compounds related to 2-[(3,4,4-Trifluoro-3-butenyl)sulfanyl]-nicotinohydrazide. These probes help in visualizing hydrogen sulfide pools in living systems (Lin et al., 2015).